Cas no 53334-33-1 (Benzenamine, 2-pentyl-)

• Product Name: Benzenamine, 2-pentyl-
• CAS No: 53334-33-1
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 1585671
• PubChem ID: 14012256
• Update Time: 2025-04-21

Benzenamine, 2-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-pentyl-
• A1-19848
• 53334-33-1
• 2-pentylaniline
• SCHEMBL981336
• JVYROXPHJXUAIA-UHFFFAOYSA-N

• Inchi： 1S/C11H17N/c1-2-3-4-7-10-8-5-6-9-11(10)12/h5-6,8-9H,2-4,7,12H2,1H3
• InChI Key： JVYROXPHJXUAIA-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1CCCCC

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02